Cas no 2227758-47-4 ((2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol)

• Product Name: (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol
• CAS No: 2227758-47-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6205638
• PubChem ID: 165733434
• Update Time: 2025-06-22

(2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol
• 2227758-47-4
• (2R)-1-{3-[(dimethylamino)methyl]phenyl}propan-2-ol
• EN300-1777956

• Inchi： 1S/C12H19NO/c1-10(14)7-11-5-4-6-12(8-11)9-13(2)3/h4-6,8,10,14H,7,9H2,1-3H3/t10-/m1/s1
• InChI Key： OEIULYCOEJQYPU-SNVBAGLBSA-N
• SMILES： O[C@H](C)CC1C=CC=C(C=1)CN(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Additional information on (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol

Introduction to (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol and Its CAS No. 2227758-47-4

In the realm of pharmaceutical chemistry, the compound (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol stands out as a molecule of significant interest due to its unique structural and functional properties. This compound, identified by the CAS number 2227758-47-4, has garnered attention from researchers and scientists for its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring a chiral center and an amine-substituted aromatic ring, makes it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The structural motif of (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol consists of a propan-2-ol backbone with a (2R) configuration at the chiral center, which is flanked by a phenyl ring substituted with a dimethylamino methyl group at the 3-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for designing novel therapeutic agents. The presence of the dimethylamino group not only enhances the lipophilicity of the compound but also introduces basicity, which can be exploited in various pharmacological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol with biological targets. Studies have shown that this compound exhibits promising binding affinity with certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary docking studies have indicated that it may interact with enzymes involved in metabolic pathways, potentially offering benefits in treating metabolic disorders.

The synthesis of (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol presents both challenges and opportunities for synthetic chemists. The chiral center necessitates careful control during synthesis to ensure high enantiomeric purity, which is crucial for pharmaceutical applications. Additionally, the presence of the amine group requires protective group strategies to prevent unwanted side reactions during multi-step syntheses. Despite these challenges, recent reports highlight innovative synthetic routes that have successfully produced this compound in scalable quantities, paving the way for further pharmacological investigations.

In vitro studies have begun to unravel the pharmacological profile of (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol. Initial experiments suggest that it may exhibit properties such as anti-inflammatory effects, which are attributed to its ability to modulate signaling pathways involved in inflammation. Furthermore, its structural similarity to known bioactive molecules has prompted researchers to explore its potential in treating neurological disorders. The dimethylamino group, in particular, has been associated with enhanced blood-brain barrier penetration, raising hopes for its application in central nervous system therapies.

The chemical stability of (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol is another critical aspect that has been examined under various conditions. Research has demonstrated that under controlled storage conditions, the compound remains stable over prolonged periods, ensuring its suitability for long-term storage and transportation. However, exposure to extreme temperatures or acidic environments may lead to degradation, necessitating careful handling and storage protocols.

As our understanding of molecular interactions continues to evolve, the potential applications of (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol are likely to expand. Ongoing research is exploring its role in developing new drug candidates targeting a wide range of diseases. The integration of machine learning algorithms in drug discovery has also accelerated the identification of novel derivatives with enhanced pharmacological properties. This interdisciplinary approach holds great promise for harnessing the full therapeutic potential of this compound.

In conclusion, (2R)-1-{3-(dimethylamino)methylphenyl}propan-2-ol, identified by CAS number 2227758-47-4, represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. With continued research and innovation, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.